81-94-7

9,10-Anthracenedione, 1-[(7-oxo-7H-benz[de]anthracen-3-yl)amino]-

• CAS RN:
• 81-94-7

• Formula:
• C31H17NO3

• InChI:
• InChI=1S/C31H17NO3/c33-29-19-8-2-1-7-17(19)18-15-16-25(22-11-5-12-23(29)27(18)22)32-26-14-6-13-24-28(26)31(35)21-10-4-3-9-20(21)30(24)34/h1-16,32H

• InChIKey:
• IYIHHRQMVJYLAX-UHFFFAOYSA-N

• NSC13987 is an inhibitor of Nef-calnexin interaction.

Acetic acid, (tributylstannyl)-, ethyl ester

In Stock

• CAS RN:
• 681-94-7

• Formula:
• C16H34O2Sn

• InChI:
• InChI=1S/C4H7O2.3C4H9.Sn/c1-3-6-4(2)5;3*1-3-4-2;/h2-3H2,1H3;3*1,3-4H2,2H3;

• InChIKey:
• FZSMFBPOVGYFEA-UHFFFAOYSA-N

• Acetic acid, (tributylstannyl)-, ethyl ester is a useful research compound. Its molecular formula is C16H34O2Sn and its molecular weight is 377.1 g/mol. The purity is usually 95%.

Mundulone

Usually In Stock

• CAS RN:
• 481-94-7

• Formula:
• C26H26O6

• InChI:
• InChI=1S/C26H26O6/c1-25(2)9-8-16-19(31-25)7-6-15(24(16)29-5)18-13-30-21-12-20-14(10-17(21)23(18)28)11-22(27)26(3,4)32-20/h6-10,12-13,22,27H,11H2,1-5H3

• InChIKey:
• KJTDZAHLWHEULN-UHFFFAOYSA-N

• Mundulone is a member of isoflavanones.
  Mundulone is a natural product found in Mundulea sericea with data available.

3-Ethoxy-3-oxopropyl acrylate

In Stock

• CAS RN:
• 39181-94-7

• Formula:
• C8H12O4

• InChI:
• InChI=1S/C8H12O4/c1-3-7(9)12-6-5-8(10)11-4-2/h3H,1,4-6H2,2H3

• InChIKey:
• CNNNZKXVTFMUKF-UHFFFAOYSA-N

• 3-Ethoxy-3-oxopropyl acrylate is a useful research compound. Its molecular formula is C8H12O4 and its molecular weight is 172.18 g/mol. The purity is usually 95%.

3-{[(4-Chlorophenyl)thio]methyl}thiophene-2-carbothioamide

Usually In Stock

• CAS RN:
• 254981-94-7

• Formula:
• C12H10ClNS3

• InChI:
• InChI=1S/C12H10ClNS3/c13-9-1-3-10(4-2-9)17-7-8-5-6-16-11(8)12(14)15/h1-6H,7H2,(H2,14,15)

• InChIKey:
• KNLLTKJLBZOGTL-UHFFFAOYSA-N

• 3-{[(4-Chlorophenyl)thio]methyl}thiophene-2-carbothioamide is a useful research compound. Its molecular formula is C12H10ClNS3 and its molecular weight is 299.85. The purity is usually 95%.

(2S,4S)-1-(Tert-butoxycarbonyl)-4-(4-fluoro-phenoxy)-2-pyrrolidinecarboxylic acid

In Stock

• CAS RN:
• 869681-94-7

• Formula:
• C16H20FNO5

• InChI:
• InChI=1S/C16H20FNO5/c1-16(2,3)23-15(21)18-9-12(8-13(18)14(19)20)22-11-6-4-10(17)5-7-11/h4-7,12-13H,8-9H2,1-3H3,(H,19,20)/t12-,13-/m0/s1

• InChIKey:
• MAFMHYCSEUVBCN-STQMWFEESA-N

• (2S,4S)-1-(Tert-butoxycarbonyl)-4-(4-fluoro-phenoxy)-2-pyrrolidinecarboxylic acid is a useful research compound. Its molecular formula is C16H20FNO5 and its molecular weight is 325.33 g/mol. The purity is usually 95%.

4,4'-Dibromo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol

In Stock

• CAS RN:
• 681481-94-7

• Formula:
• C17H14Br2O2

• InChI:
• InChI=1S/C17H14Br2O2/c18-11-1-3-13(20)15-9(11)5-7-17(15)8-6-10-12(19)2-4-14(21)16(10)17/h1-4,20-21H,5-8H2

• InChIKey:
• OZVMVFKUNSNXQC-UHFFFAOYSA-N

• 4,4'-Dibromo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol is a useful research compound. Its molecular formula is C17H14Br2O2 and its molecular weight is 410.1 g/mol. The purity is usually 95%.

2-amino-N-(3-propan-2-yloxypropyl)-1-(thiophen-2-ylmethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide

In Stock

• CAS RN:
• 848681-94-7

• Formula:
• C22H25N5O2S

• InChI:
• InChI=1S/C22H25N5O2S/c1-14(2)29-11-6-10-24-22(28)18-19-21(26-17-9-4-3-8-16(17)25-19)27(20(18)23)13-15-7-5-12-30-15/h3-5,7-9,12,14H,6,10-11,13,23H2,1-2H3,(H,24,28)

• InChIKey:
• GJKULARCJCZGPA-UHFFFAOYSA-N

• 2-amino-N-(3-propan-2-yloxypropyl)-1-(thiophen-2-ylmethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide is a useful research compound. Its molecular formula is C22H25N5O2S and its molecular weight is 423.54. The purity is usually 95%.

N-[4-(2-ethylsulfonyl-3-thiophen-2-yl-3,4-dihydropyrazol-5-yl)phenyl]ethanesulfonamide

In Stock

• CAS RN:
• 851781-94-7

• Formula:
• C17H21N3O4S3

• InChI:
• InChI=1S/C17H21N3O4S3/c1-3-26(21,22)19-14-9-7-13(8-10-14)15-12-16(17-6-5-11-25-17)20(18-15)27(23,24)4-2/h5-11,16,19H,3-4,12H2,1-2H3

• InChIKey:
• RBAZFRPDHIPUDD-UHFFFAOYSA-N

• N-[4-(2-ethylsulfonyl-3-thiophen-2-yl-3,4-dihydropyrazol-5-yl)phenyl]ethanesulfonamide is a useful research compound. Its molecular formula is C17H21N3O4S3 and its molecular weight is 427.55. The purity is usually 95%.

3-[(2-chloro-6-fluorophenyl)methyl]-9-(4-chlorophenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 877781-94-7

• Formula:
• C22H18Cl2FN5O2

• InChI:
• InChI=1S/C22H18Cl2FN5O2/c1-27-19-18(20(31)30(22(27)32)12-15-16(24)4-2-5-17(15)25)29-11-3-10-28(21(29)26-19)14-8-6-13(23)7-9-14/h2,4-9H,3,10-12H2,1H3

• InChIKey:
• JKFZBYDUZRKPFC-UHFFFAOYSA-N

• 3-[(2-chloro-6-fluorophenyl)methyl]-9-(4-chlorophenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C22H18Cl2FN5O2 and its molecular weight is 474.32. The purity is usually 95%.

4-Bromo-3-fluoro-2'-thiomorpholinomethyl benzophenone

In Stock

• CAS RN:
• 898781-94-7

• Formula:
• C18H17BrFNOS

• InChI:
• InChI=1S/C18H17BrFNOS/c19-16-6-5-13(11-17(16)20)18(22)15-4-2-1-3-14(15)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2

• InChIKey:
• UUWDRFNUFRUWMO-UHFFFAOYSA-N

• 4-Bromo-3-fluoro-2'-thiomorpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17BrFNOS and its molecular weight is 394.3 g/mol. The purity is usually 95%.

Methyl 2-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate

In Stock

• CAS RN:
• 885681-94-7

• Formula:
• C16H23BO4

• InChI:
• InChI=1S/C16H23BO4/c1-11-9-12(10-14(18)19-6)7-8-13(11)17-20-15(2,3)16(4,5)21-17/h7-9H,10H2,1-6H3

• InChIKey:
• KOHHRSVKOQMBHI-UHFFFAOYSA-N

• Methyl 2-(3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate is a useful research compound. Its molecular formula is C16H23BO4 and its molecular weight is 290.2 g/mol. The purity is usually 95%.

cis-3,4-Difluoropyrrolidine hydrochloride

In Stock

• CAS RN:
• 869481-94-7

• Formula:
• C4H8ClF2N

• InChI:
• InChI=1S/C4H7F2N.ClH/c5-3-1-7-2-4(3)6;/h3-4,7H,1-2H2;1H/t3-,4+;

• InChIKey:
• JDUYOMPVOXGHIR-HKTIBRIUSA-N

• Cis-3,4-Difluoropyrrolidine hydrochloride is a useful research compound. Its molecular formula is C4H8ClF2N and its molecular weight is 143.56 g/mol. The purity is usually 95%.

Methyl 4-methylphenyl cyanocarbonodithioimidate

In Stock

• CAS RN:
• 152381-94-7

• Formula:
• C10H10N2S2

• InChI:
• InChI=1S/C10H10N2S2/c1-8-3-5-9(6-4-8)14-10(13-2)12-7-11/h3-6H,1-2H3

• InChIKey:
• GNVRJYWXSLMFHV-UHFFFAOYSA-N

• Methyl 4-methylphenyl cyanocarbonodithioimidate, also known as Methyl 4-methylphenyl cyanocarbonodithioimidate, is a useful research compound. Its molecular formula is C10H10N2S2 and its molecular weight is 222.3 g/mol. The purity is usually 95%.

3-Bromo-5(tert-butyl)phenylboronic acid

In Stock

• CAS RN:
• 1373881-94-7

• Formula:
• C10H14BBrO2

• InChI:
• InChI=1S/C10H14BBrO2/c1-10(2,3)7-4-8(11(13)14)6-9(12)5-7/h4-6,13-14H,1-3H3

• InChIKey:
• IYYXDZHRVBGUAG-UHFFFAOYSA-N

• 3-Bromo-5(tert-butyl)phenylboronic acid is a useful research compound. Its molecular formula is C10H14BBrO2 and its molecular weight is 256.93 g/mol. The purity is usually 95%.

2-Bromo-4-methanesulfonylbenzene-1-sulfonyl chloride

In Stock

• CAS RN:
• 1603381-94-7

• Formula:
• C7H6BrClO4S2

• InChI:
• InChI=1S/C7H6BrClO4S2/c1-14(10,11)5-2-3-7(6(8)4-5)15(9,12)13/h2-4H,1H3

• InChIKey:
• LFIDSHKZQDCWCO-UHFFFAOYSA-N

• 2-Bromo-4-methanesulfonylbenzene-1-sulfonyl chloride is a useful research compound. Its molecular formula is C7H6BrClO4S2 and its molecular weight is 333.6. The purity is usually 95%.

Ethyl (2-(2-fluorophenyl)-2-methoxypropyl)carbamate

Usually In Stock

• CAS RN:
• 1797281-94-7

• Formula:
• C13H18FNO3

• InChI:
• InChI=1S/C13H18FNO3/c1-4-18-12(16)15-9-13(2,17-3)10-7-5-6-8-11(10)14/h5-8H,4,9H2,1-3H3,(H,15,16)

• InChIKey:
• IFMPBBIYHYFJMC-UHFFFAOYSA-N

• Ethyl (2-(2-fluorophenyl)-2-methoxypropyl)carbamate is a useful research compound. Its molecular formula is C13H18FNO3 and its molecular weight is 255.289. The purity is usually 95%.

(3R,4R)-3,4-Difluoropyrrolidine hydrochloride

• CAS RN:
• 1279037-03-4; 869481-92-5; 869481-94-7

• Formula:
• C4H8ClF2N

• InChI:
• InChI=1S/C4H7F2N.ClH/c5-3-1-7-2-4(3)6;/h3-4,7H,1-2H2;1H/t3-,4-;/m1./s1

• InChIKey:
• JDUYOMPVOXGHIR-VKKIDBQXSA-N

• (3R,4R)-3,4-Difluoropyrrolidine hydrochloride is a useful research compound. Its molecular formula is C4H8ClF2N and its molecular weight is 143.56. The purity is usually 95%.